3-Iodobenzyl alcohol
Overview
Description
3-Iodobenzyl alcohol is a chemical compound that undergoes cross-coupling reaction with a zinc reagent to yield 3 R - tert -butoxycarbonylamino-4- (3-hydroxymethylphenyl)butanoic acid benzyl ester .
Synthesis Analysis
The synthesis of this compound involves several stages. The first stage involves the reaction of 3-Iodobenzoic acid with chloroformic acid ethyl ester and triethylamine in tetrahydrofuran at -8°C for 0.5 hours. The second stage involves the reaction with sodium tetrahydroborate in tetrahydrofuran and water at 10 - 20°C for 22 hours. The third stage involves the reaction with hydrogen chloride in tetrahydrofuran and water at pH=1 .Molecular Structure Analysis
The molecular formula of this compound is C7H7IO, and its molecular weight is 234.03 .Physical And Chemical Properties Analysis
This compound is a clear pale yellow to orange-red liquid. It has a boiling point of 252 °C at 711 mmHg, a density of 1.842 g/mL at 25 °C, and a refractive index of 1.636 .Scientific Research Applications
Synthesis and Chemical Applications
- Synthesis of Alkylidene Isoindolinones: 2-Iodobenzyl alcohol is used in the synthesis of (E)-3-alkylidene isobenzofuran-1(3H)-ones through Jones oxidation, showing high regio and stereoselectivity (Mukhopadhyay & Kundu, 2001).
- Aryne Three-Component Coupling: 2-Iodobenzyl alcohols are synthesized through a mild, transition-metal-free coupling reaction, using KI as an iodide source and demonstrating good functional group compatibility (Bhattacharjee et al., 2019).
- Synthesis of Ortho-Iodobenzyl Alcohols: A method for synthesizing secondary and tertiary ortho-iodobenzyl alcohols using ortho-iodophenyl Grignard reagents shows potential for novel electrophilic trifluoromethylating reagents (Cvengroš et al., 2009).
- Enantioselective Heteroannulation: 2-Iodobenzyl alcohols are utilized in enantioselective heteroannulation of 1,3-dienes, providing an efficient way to access optically active chiral indolines and isochromans (Chen et al., 2016).
Radiopharmaceutical and Imaging Applications
- Development of Radiopharmaceuticals: Radioiodinated lipophilic cationic compounds derived from 4-iodobenzyl alcohol are synthesized for myocardial imaging, demonstrating potential as SPECT probes (Sakai et al., 2015).
Miscellaneous Applications
- Vibrational Spectroscopy Studies: The vibrational structure of 3-aminobenzyl alcohol, a related compound, is investigated using FT-Raman and FT-IR spectroscopy, aiding in understanding its molecular structure (Sundaraganesan et al., 2008).
- Biomimetic Oxidation Studies: Veratryl alcohol, another benzyl alcohol derivative, is studied for its oxidation properties catalyzed by iron(III) porphyrins and horseradish peroxidase, representing a model for lignin substructures (Kumar et al., 2007).
Mechanism of Action
Target of Action
3-Iodobenzyl alcohol is a small molecule .
Mode of Action
It belongs to the class of organic compounds known as benzyl alcohols, which are organic compounds containing the phenylmethanol substructure .
Action Environment
It is known that it should be handled in a well-ventilated place, and contact with skin and eyes should be avoided . It is also important to avoid the formation of dust and aerosols .
Safety and Hazards
3-Iodobenzyl alcohol can cause skin and eye irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised. It should be used only in well-ventilated areas, and all sources of ignition should be removed. In case of contact with skin or eyes, it is advised to wash with plenty of water and seek medical attention .
properties
IUPAC Name |
(3-iodophenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7IO/c8-7-3-1-2-6(4-7)5-9/h1-4,9H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGCCNWSXJHGUNL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00206065 | |
Record name | Benzyl alcohol, m-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00206065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57455-06-8 | |
Record name | (3-Iodophenyl)methanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57455-06-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Iodobenzyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057455068 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzyl alcohol, m-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00206065 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-iodobenzyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.204 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-IODOBENZYL ALCOHOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ASC64V76VR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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